Cas no 1997438-66-0 (5-bromo-2-(2S)-oxiran-2-ylpyridine)

• Product Name: 5-bromo-2-(2S)-oxiran-2-ylpyridine
• CAS No: 1997438-66-0
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 6166628
• PubChem ID: 99627562
• Update Time: 2024-01-15

5-bromo-2-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2S)-oxiran-2-ylpyridine
• 5-bromo-2-[(2S)-oxiran-2-yl]pyridine
• 1997438-66-0
• EN300-1909146

• Inchi： 1S/C7H6BrNO/c8-5-1-2-6(9-3-5)7-4-10-7/h1-3,7H,4H2/t7-/m1/s1
• InChI Key： QYOYKFCCKGWXGH-SSDOTTSWSA-N
• SMILES： BrC1=CN=C(C=C1)[C@H]1CO1

Computed Properties

• Exact Mass: 198.96328g/mol
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.4Ų